Cas no 1797891-07-6 (1'-[4-(trifluoromethoxy)benzenesulfonyl]-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one)

• Product Name: 1'-[4-(trifluoromethoxy)benzenesulfonyl]-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one
• CAS No: 1797891-07-6
• MF: C₁₉H₁₆F₃NO₅S
• MW: 427.394254684448
• CID: 5373275
• Update Time: 2025-10-15

1'-[4-(trifluoromethoxy)benzenesulfonyl]-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one Chemical and Physical Properties

Names and Identifiers

• Spiro[isobenzofuran-1(3H),3′-piperidin]-3-one, 1′-[[4-(trifluoromethoxy)phenyl]sulfonyl]-
• 1'-[4-(trifluoromethoxy)benzenesulfonyl]-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one

• Inchi： 1S/C19H16F3NO5S/c20-19(21,22)27-13-6-8-14(9-7-13)29(25,26)23-11-3-10-18(12-23)16-5-2-1-4-15(16)17(24)28-18/h1-2,4-9H,3,10-12H2
• InChI Key： HSTUDEFIWZUHKO-UHFFFAOYSA-N
• SMILES： C12(CCCN(S(C3=CC=C(OC(F)(F)F)C=C3)(=O)=O)C1)C1=C(C=CC=C1)C(=O)O2

Experimental Properties

• Density: 1.54±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 564.9±60.0 °C(Predicted)
• pka: -6.36±0.20(Predicted)

Additional information on 1'-[4-(trifluoromethoxy)benzenesulfonyl]-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one

Introduction to 1'-[4-(trifluoromethoxy)benzenesulfonyl]-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one (CAS No. 1797891-07-6)

1'-[4-(trifluoromethoxy)benzenesulfonyl]-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one (CAS No. 1797891-07-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique spirocyclic structure and the presence of a trifluoromethoxy substituent, exhibits promising pharmacological properties that make it a valuable candidate for various therapeutic applications.

The chemical structure of 1'-[4-(trifluoromethoxy)benzenesulfonyl]-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one is composed of a spirocyclic framework, which includes a benzofuran and a piperidine ring. The presence of the trifluoromethoxy group on the benzenesulfonyl moiety imparts significant electronic and steric effects, influencing the compound's biological activity and pharmacokinetic properties. This unique structural arrangement has been shown to enhance the compound's binding affinity to specific receptors and enzymes, making it an attractive target for drug development.

Recent studies have highlighted the potential of 1'-[4-(trifluoromethoxy)benzenesulfonyl]-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Research has demonstrated that this compound can effectively modulate key signaling pathways involved in neuroprotection and neuroinflammation. For instance, it has been shown to inhibit the activity of certain kinases and proteases that are implicated in the pathogenesis of these diseases.

In addition to its neuroprotective properties, 1'-[4-(trifluoromethoxy)benzenesulfonyl]-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one has also shown promise in cancer therapy. Preclinical studies have indicated that this compound can selectively target cancer cells by disrupting their metabolic pathways and inducing apoptosis. Specifically, it has been found to inhibit the activity of enzymes involved in fatty acid synthesis and metabolism, which are crucial for cancer cell survival and proliferation.

The pharmacokinetic profile of 1'-[4-(trifluoromethoxy)benzenesulfonyl]-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one is another important aspect that has been extensively studied. Its high lipophilicity and low molecular weight allow for efficient absorption and distribution in biological systems. Furthermore, its stability under physiological conditions ensures prolonged therapeutic effects without rapid degradation or metabolism. These properties make it an ideal candidate for oral administration and long-term treatment regimens.

Clinical trials are currently underway to evaluate the safety and efficacy of 1'-[4-(trifluoromethoxy)benzenesulfonyl]-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one in human subjects. Preliminary results have been promising, with no significant adverse effects reported at therapeutic doses. The compound's favorable safety profile is attributed to its selective targeting of specific biological pathways and minimal off-target effects.

In conclusion, 1'-[4-(trifluoromethoxy)benzenesulfonyl]-3H-spiro[2-benzofuran-1,3'-piperidine]-3-one (CAS No. 1797891-07-6) represents a promising candidate for the development of novel therapeutics in various medical fields. Its unique chemical structure and pharmacological properties make it a valuable asset in the ongoing efforts to address unmet medical needs and improve patient outcomes. Further research and clinical trials are expected to provide more insights into its full potential as a therapeutic agent.